Cas no 34562-01-1 (4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI))

4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI) structure
34562-01-1 structure
Product Name:4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI)
CAS No:34562-01-1
MF:C11H16O2
MW:180.243543624878
CID:312419
PubChem ID:56843024
Update Time:2025-04-19

4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI)
    • 252-088-7
    • (2alpha,3aalpha,4alpha,7alpha,7abeta)-Octahydro-4,7-methano-1H-indene-2-carboxylic acid
    • DTXSID20956070
    • 34562-02-2
    • (2alpha,3aalpha,4beta,7beta,7abeta)-Octahydro-4,7-methano-1H-indene-2-carboxylic acid
    • 34562-01-1
    • EINECS 252-089-2
    • EINECS 252-088-7
    • Inchi: 1S/C11H16O2/c12-11(13)8-4-9-6-1-2-7(3-6)10(9)5-8/h6-10H,1-5H2,(H,12,13)/t6-,7+,8?,9-,10-/m0/s1
    • InChI Key: RDARSNURXMFGDV-FWLDNGTLSA-N
    • SMILES: OC(C1C[C@H]2[C@@H]3CC[C@@H](C3)[C@@H]2C1)=O

Computed Properties

  • Exact Mass: 180.115
  • Monoisotopic Mass: 180.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.188
  • Boiling Point: 297.1°Cat760mmHg
  • Flash Point: 139°C
  • Refractive Index: 1.55
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